Cas no 1895194-67-8 (3-methyl-3-3-(propan-2-yl)phenylbutanoic acid)
3-methyl-3-3-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid
- EN300-1752438
- 1895194-67-8
- SCHEMBL23772581
- 3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
-
- Inchi: 1S/C14H20O2/c1-10(2)11-6-5-7-12(8-11)14(3,4)9-13(15)16/h5-8,10H,9H2,1-4H3,(H,15,16)
- InChI Key: CZDVONPLZWSNMW-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1C=CC=C(C(C)C)C=1)=O
Computed Properties
- Exact Mass: 220.146329876g/mol
- Monoisotopic Mass: 220.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
3-methyl-3-3-(propan-2-yl)phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752438-0.05g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-0.1g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-0.25g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-0.5g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-1.0g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1752438-2.5g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-5.0g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1752438-10.0g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1752438-1g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1752438-5g |
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid |
1895194-67-8 | 5g |
$3770.0 | 2023-09-20 |
3-methyl-3-3-(propan-2-yl)phenylbutanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid
Recent Advances in the Study of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8)
In recent years, the compound 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.
One of the key areas of research has been the investigation of the compound's anti-inflammatory and analgesic properties. Recent preclinical studies have demonstrated that 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest that the compound could serve as a novel therapeutic agent for conditions such as rheumatoid arthritis and chronic pain, with potentially fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Another significant advancement in the study of this compound is its potential application in oncology. Preliminary in vitro and in vivo studies have revealed that 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings open new avenues for the development of targeted cancer therapies.
In addition to its therapeutic potential, recent research has also explored the pharmacokinetic profile of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid. Studies have shown that the compound has favorable bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being investigated to further enhance its efficacy and reduce potential toxicity.
Despite these promising developments, challenges remain in the clinical translation of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid. Issues such as optimal dosing, long-term safety, and potential drug interactions need to be addressed through rigorous clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound to the market.
In conclusion, the latest research on 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8) highlights its multifaceted potential in drug development. From its anti-inflammatory and analgesic properties to its promising anticancer effects, this compound represents a valuable addition to the pharmaceutical pipeline. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges.
1895194-67-8 (3-methyl-3-3-(propan-2-yl)phenylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)